N-(4-methoxy-2,6-dimethylphenyl)-N-phenylacetamide

• IUPAC Name: N-(4-methoxy-2,6-dimethylphenyl)-N-phenylacetamide
• InChI: InChI=1S/C17H19NO2/c1-12-10-16(20-4)11-13(2)17(12)18(14(3)19)15-8-6-5-7-9-15/h5-11H,1-4H3
• InChI Key: WPINVFBMZWDBFK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1N(C2=CC=CC=C2)C(=O)C)C)OC
• Molecular Formula: C17H19NO2
• Molecular Weight: 269.34 g/mol

Description

N-(4-methoxy-2,6-dimethylphenyl)-N-phenylacetamide is a chemical compound that belongs to the class of acetanilide derivatives. It is also known as methoxyphenamine or methoxyphenylacetamide. This compound has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry.

Mechanism of Action

The mechanism of action of N-(4-methoxy-2,6-dimethylphenyl)-N-phenylacetamide is not fully understood. However, it is believed to work by inhibiting the synthesis of prostaglandins, which are responsible for pain, inflammation, and fever. It also acts on the central nervous system by modulating the levels of neurotransmitters such as serotonin and norepinephrine.
Biochemical and Physiological Effects:
N-(4-methoxy-2,6-dimethylphenyl)-N-phenylacetamide has been found to have several biochemical and physiological effects. It has been shown to reduce pain and inflammation in animal models. It has also been found to have anxiolytic and antidepressant effects. However, further studies are needed to fully understand its effects on the human body.

Advantages and Limitations for Lab Experiments

N-(4-methoxy-2,6-dimethylphenyl)-N-phenylacetamide has several advantages for lab experiments. It is relatively easy to synthesize and purify. It has also been extensively studied, and its properties are well understood. However, it has some limitations as well. It is not very soluble in water, which can make it difficult to work with in aqueous environments. It also has limited stability, which can make it challenging to store and transport.

Future Directions

There are several future directions for research on N-(4-methoxy-2,6-dimethylphenyl)-N-phenylacetamide. One possible direction is to investigate its potential use as an analgesic and anti-inflammatory agent in humans. Another direction is to explore its potential as an antidepressant and anxiolytic agent. Further studies are also needed to fully understand its mechanism of action and its effects on the human body. Additionally, research can be conducted to improve its solubility and stability, which can expand its potential applications.
Conclusion:
In conclusion, N-(4-methoxy-2,6-dimethylphenyl)-N-phenylacetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. It has been found to exhibit analgesic, anti-inflammatory, and antipyretic activities, and it has also been studied for its potential use as an antidepressant and anxiolytic agent. While it has several advantages for lab experiments, it also has some limitations. Future research can be conducted to explore its potential applications and to improve its properties.

Synthesis Methods

N-(4-methoxy-2,6-dimethylphenyl)-N-phenylacetamide can be synthesized by the reaction of 4-methoxy-2,6-dimethylaniline and phenylacetyl chloride in the presence of a base such as triethylamine. The reaction takes place in an organic solvent such as dichloromethane or chloroform. The product is obtained by filtration and purification through recrystallization.

Scientific Research Applications

N-(4-methoxy-2,6-dimethylphenyl)-N-phenylacetamide has been extensively studied for its potential applications in the field of medicinal chemistry. It has been found to exhibit analgesic, anti-inflammatory, and antipyretic activities. It has also been studied for its potential use as an antidepressant and anxiolytic agent.